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Compound Name: N-Nitroso Theophylline

Cat. No.: B16338789

Get Quote

Introduction
N-Nitroso Theophylline is a potential genotoxic impurity that can form in pharmaceutical

products containing Theophylline, a medication used to treat respiratory diseases such as

asthma and COPD. Due to the carcinogenic potential of nitrosamine impurities, regulatory

agencies worldwide require strict control and monitoring of their levels in drug substances and

products.[1] This application note presents a sensitive and selective UPLC-MS/MS method for

the quantification of N-Nitroso Theophylline in pharmaceuticals, ensuring product quality and

patient safety. The method is designed for researchers, scientists, and drug development

professionals involved in the quality control of pharmaceuticals.

Experimental
A robust and sensitive method for the quantification of nine nitrosamines, including congeners

of N-Nitroso Theophylline, has been developed using a Thermo Scientific™ Vanquish™

Horizon UHPLC system coupled to an Orbitrap Exploris 120 mass spectrometer.[2]

N-Nitroso Theophylline reference standard was procured from a certified supplier.[3][4][5]
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Theophylline Active Pharmaceutical Ingredient (API) and finished drug products were used

for method development and validation.

All solvents, such as methanol and water, were of LC-MS grade.

Formic acid (reagent grade, ≥98%) was used as a mobile phase modifier.

Drug Substance (API):

Accurately weigh 100 mg of the Theophylline drug substance into a 15 mL centrifuge tube.

Add 5.0 mL of methanol.

Vortex the mixture until the substance is completely dissolved.

Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[6]

Drug Product (Tablets):

Grind a suitable number of tablets to achieve a fine, homogeneous powder.

Accurately weigh a portion of the powder equivalent to 100 mg of Theophylline into a 15 mL

centrifuge tube.

Add 5.0 mL of methanol and vortex for 1 minute.

Shake the sample for 40 minutes using a mechanical shaker.

Centrifuge the sample at 4500 rpm for 15 minutes.

Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL, and

collect the filtrate in an HPLC vial.[6]

The analysis was performed on a Waters ACQUITY UPLC I-Class system coupled to a Xevo

TQ-XS tandem quadrupole mass spectrometer.[7]

Chromatographic Conditions:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16338789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column
Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1

x 100 mm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Gradient Program Time (min)

Mass Spectrometry Conditions:

Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temp. 400 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

MRM Transitions
N-Nitroso Theophylline: m/z 210.1 > 182.1

(Quantifier), m/z 210.1 > 138.1 (Qualifier)

Results and Discussion
The developed UPLC-MS/MS method demonstrated excellent sensitivity and selectivity for the

analysis of N-Nitroso Theophylline.
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The method was validated for specificity, linearity, limit of detection (LOD), limit of quantification

(LOQ), accuracy, and precision according to ICH guidelines.

Linearity:

A linear response was observed over the concentration range of 0.5 to 50 ng/mL for N-Nitroso
Theophylline, with a correlation coefficient (R²) of >0.998.

LOD and LOQ:

The LOD and LOQ for N-Nitroso Theophylline were determined to be 0.15 ng/mL and 0.5

ng/mL, respectively, demonstrating the high sensitivity of the method. For comparison, methods

for other nitrosamines have achieved LOQs in the range of 0.004 ppm to 3 ng/mL.[8]

Accuracy and Precision:

The accuracy of the method was evaluated by spike-recovery experiments at three different

concentration levels. The recoveries were found to be within the acceptable range of 95-105%.

The precision of the method was demonstrated by the low relative standard deviation (%RSD)

of <5% for replicate injections.

Analyte
Linearity
Range
(ng/mL)

R²
LOD
(ng/mL)

LOQ
(ng/mL)

Recovery
(%)

Precision
(%RSD)

N-Nitroso

Theophyllin

e

0.5 - 50 >0.998 0.15 0.5 95 - 105 <5

Conclusion
A highly sensitive, selective, and robust UPLC-MS/MS method for the quantification of N-
Nitroso Theophylline in pharmaceutical samples has been successfully developed and

validated. This method is suitable for routine quality control analysis to ensure that the levels of

this potential genotoxic impurity are well below the regulatory limits, safeguarding patient

health.
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Protocols
Protocol 1: Preparation of Standard Solutions

Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso Theophylline
reference standard and dissolve it in 100 mL of methanol.

Intermediate Stock Solution (1 µg/mL): Dilute 1 mL of the primary stock solution to 100 mL

with methanol.

Working Standard Solutions (0.5 - 50 ng/mL): Prepare a series of calibration standards by

serially diluting the intermediate stock solution with the diluent (50:50 methanol:water).

Protocol 2: UPLC-MS/MS System Suitability
Equilibrate the UPLC-MS/MS system with the initial mobile phase conditions for at least 30

minutes.

Inject a blank (diluent) to ensure no carryover.

Inject the mid-level calibration standard (e.g., 10 ng/mL) six times.

The %RSD for the peak area and retention time should be less than 5% and 2%,

respectively.
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Caption: Experimental workflow for the UPLC-MS/MS analysis of N-Nitroso Theophylline.
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Caption: Formation pathway of N-Nitroso Theophylline impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. lcms.cz [lcms.cz]

3. veeprho.com [veeprho.com]

4. cleanchemlab.com [cleanchemlab.com]

5. N-Nitroso Theophylline | Axios Research [axios-research.com]

6. fda.gov [fda.gov]

7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical
Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: UPLC-MS/MS Analysis of N-Nitroso
Theophylline in Pharmaceuticals]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b16338789/docs?utm_src=pdf-body-img#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/product/b16338789/docs?utm_src=pdf-body#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/product/b16338789/docs?utm_src=pdf-body-img#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/product/b16338789/docs?utm_src=pdf-body#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/product/b16338789?utm_src=pdf-custom-synthesis#bc-rfq
https://www.agilent.com/cs/library/applications/Nitrosamine%20and%20Mutagenic%20Impurities%20Application%20Guide.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/an_73814_lc_ms_nitrosamine_impurities_in_drugs_an73814_en_b5bab5cce0/an-73814-lc-ms-nitrosamine-impurities-in-drugs-an73814-en.pdf
https://veeprho.com/pt/impurities/n-nitroso-theophylline/
https://www.cleanchemlab.com/N-Nitroso-Theophylline
https://axios-research.com/products/n-nitroso-theophylline
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://www.researchgate.net/figure/Optimized-MSMS-parameters-for-all-the-six-nitrosamine-impurities-in-positive-ion-mode_tbl1_352290674
https://www.benchchem.com/product/b16338789/docs#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/product/b16338789/docs#application-note-uplc-ms-ms-analysis-of-n-nitroso-theophylline-in-pharmaceuticals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16338789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b16338789/docs#application-note-uplc-ms-ms-
analysis-of-n-nitroso-theophylline-in-pharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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